Norrisolide
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Overview
Description
Norrisolide is a natural product found in Dysidea, Chelonaplysilla, and other organisms with data available.
Scientific Research Applications
Synthetic Studies and Chemical Structure
Norrisolide, a marine diterpene, is noteworthy for its unique bicyclic core and highly oxygenated side chain. Research has focused on the synthesis of the norrisane side chain of this compound, starting from d-mannose, highlighting its complex chemical structure (Kim, Hoang, & Theodorakis, 1999).
Biological Effects and Golgi Vesiculation
This compound has been found to induce irreversible Golgi vesiculation, a unique biological effect. This is achieved through its interaction with a receptor on Golgi membranes, utilizing its perhydroindane core for recognition and its gamma-lactol-gamma-lactone side chain for function. This property has been replicated with similar electrophilic motifs, suggesting potential biological applications (Guizzunti, Brady, Malhotra, & Theodorakis, 2006).
Chemical Biology and Golgi Structure Studies
Further investigations into this compound's cellular activity have shown its ability to block protein transport at the Golgi level. The irreversibility of Golgi fragmentation caused by this compound is attributed to specific chemical groups in its structure, providing insights into Golgi structure and function (Guizzunti, Brady, Fischer, Malhotra, & Theodorakis, 2010).
Total Synthesis and Structural Studies
The total synthesis of this compound has been a significant focus, revealing insights into its structural composition. Strategies include coupling two bicyclic systems and installing specific oxygen groups through complex chemical processes. These studies contribute to understanding the synthesis of similar marine diterpenes (Brady, Kim, Wen, & Theodorakis, 2005).
Probes for Studying Golgi Vesiculation
Research has led to the development of this compound probes that incorporate features for Golgi localization, binding, and target purification. These probes have expanded the understanding of this compound's interaction with cellular structures, demonstrating its potential as a tool for biological studies (Guizzunti, Brady, Malhotra, & Theodorakis, 2007).
Impact on Golgi Membrane Vesiculation
This compound and its analogues have been shown to induce irreversible vesiculation of Golgi membranes, an effect previously unknown. Structure-function studies have highlighted critical components of this compound responsible for this effect, providing a deeper understanding of its biological activity (Brady, Wallace, Kim, Guizzunti, Malhotra, & Theodorakis, 2004).
Properties
Molecular Formula |
C22H32O5 |
---|---|
Molecular Weight |
376.5 g/mol |
IUPAC Name |
[(2R,3R,3aR,6aR)-3-[1-[(1R,3aS,7aS)-4,4,7a-trimethyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]ethenyl]-5-oxo-3,3a,4,6a-tetrahydro-2H-furo[2,3-b]furan-2-yl] acetate |
InChI |
InChI=1S/C22H32O5/c1-12(15-7-8-16-21(3,4)9-6-10-22(15,16)5)18-14-11-17(24)26-19(14)27-20(18)25-13(2)23/h14-16,18-20H,1,6-11H2,2-5H3/t14-,15-,16+,18+,19+,20+,22-/m1/s1 |
InChI Key |
RNRGYNNIISFTDF-IFEZDQECSA-N |
Isomeric SMILES |
CC(=O)O[C@@H]1[C@H]([C@H]2CC(=O)O[C@H]2O1)C(=C)[C@H]3CC[C@@H]4[C@@]3(CCCC4(C)C)C |
Canonical SMILES |
CC(=O)OC1C(C2CC(=O)OC2O1)C(=C)C3CCC4C3(CCCC4(C)C)C |
Synonyms |
norrisolide |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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